(2-Methyl-5-phenylpyrazol-3-yl)-[3-[2-(trifluoromethyl)pyridin-4-yl]oxyazetidin-1-yl]methanone

• IUPAC Name: (2-methyl-5-phenylpyrazol-3-yl)-[3-[2-(trifluoromethyl)pyridin-4-yl]oxyazetidin-1-yl]methanone
• InChI: InChI=1S/C20H17F3N4O2/c1-26-17(10-16(25-26)13-5-3-2-4-6-13)19(28)27-11-15(12-27)29-14-7-8-24-18(9-14)20(21,22)23/h2-10,15H,11-12H2,1H3
• InChI Key: GGCAHTCSJSSZHX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)N3CC(C3)OC4=CC(=NC=C4)C(F)(F)F
• Molecular Formula: C20H17F3N4O2
• Molecular Weight: 402.4 g/mol

Description

The compound (2-Methyl-5-phenylpyrazol-3-yl)-[3-[2-(trifluoromethyl)pyridin-4-yl]oxyazetidin-1-yl]methanone is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring, a phenyl ring, a pyridine ring, and an azetidine ring. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several cyclic structures and functional groups. The presence of nitrogen in the pyrazole, pyridine, and azetidine rings, as well as the oxygen in the azetidine ring, suggests that this compound could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure. For example, the presence of polar functional groups (like the nitrogen in the pyrazole, pyridine, and azetidine rings, and the oxygen in the azetidine ring) suggests that this compound could have some degree of solubility in polar solvents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug development. Without specific information on this compound, it’s difficult to provide details on its mechanism of action.

Future Directions

The study of new and complex organic compounds like this one is a vibrant field of research, with potential applications in areas like drug development, materials science, and more.